Cas no 2228341-29-3 (3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol)

• Product Name: 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol
• CAS No: 2228341-29-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6280569
• PubChem ID: 165616413
• Update Time: 2025-10-09

3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol
• 2228341-29-3
• EN300-1799206

• Inchi： 1S/C12H18N2O3/c1-14-4-3-13-7-9(14)8-5-10(15)12(16)11(6-8)17-2/h5-6,9,13,15-16H,3-4,7H2,1-2H3
• InChI Key： XYGRISFCOHMMKZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1CNCCN1C)O)O

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65Ų

Additional information on 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol

Comprehensive Overview of 3-Methoxy-5-(1-Methylpiperazin-2-yl)Benzene-1,2-Diol (CAS No. 2228341-29-3)

3-Methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol, with the CAS number 2228341-29-3, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development. The presence of both methoxy and diol functional groups in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, the demand for novel piperazine-based compounds has surged due to their diverse pharmacological properties. Researchers are particularly interested in 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol for its potential role in targeting neurological and metabolic disorders. The compound's unique structure allows it to interact with various biological pathways, making it a promising subject for drug discovery and medicinal chemistry studies. Its CAS number 2228341-29-3 is frequently searched in scientific databases, reflecting its growing relevance in the field.

The synthesis of 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol involves multi-step organic reactions, including the introduction of the piperazine ring and subsequent functionalization. The compound's purity and stability are critical for its application in high-throughput screening and in vitro assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research purposes.

One of the most discussed topics in the scientific community is the potential of piperazine derivatives to address unmet medical needs. For instance, 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol has been explored for its possible effects on neurotransmitter modulation, which could lead to advancements in treating conditions like depression and anxiety. Additionally, its antioxidant properties have sparked interest in its use for combating oxidative stress-related diseases.

From an industrial perspective, the scalability of synthesizing CAS 2228341-29-3 is a key consideration. Manufacturers are investing in optimizing production processes to meet the rising demand from academic and pharmaceutical sectors. The compound's patent status and regulatory compliance are also critical factors influencing its commercial viability. As more studies validate its efficacy, 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol may transition from a research chemical to a clinically relevant entity.

In conclusion, 3-methoxy-5-(1-methylpiperazin-2-yl)benzene-1,2-diol (CAS 2228341-29-3) represents a fascinating area of research with broad implications for drug development. Its structural complexity and biological potential make it a compound worth watching in the coming years. As the scientific community continues to uncover its properties, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.